Cas no 537713-58-9 ([1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)-)

• Product Name: [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)-
• CAS No: 537713-58-9
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 3170453
• PubChem ID: 18545478
• Update Time: 2025-11-07

[1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)-
• 4-Chloro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid
• XXSHBNQCUNSXFZ-UHFFFAOYSA-N
• SCHEMBL6492505
• 537713-58-9

• Inchi： 1S/C14H8ClF3O2/c15-10-5-6-11(12(7-10)13(19)20)8-1-3-9(4-2-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： XXSHBNQCUNSXFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 300.0164917Da
• Monoisotopic Mass: 300.0164917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Additional information on [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)-

Introduction to [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)- (CAS No. 537713-58-9)

[1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)- (CAS No. 537713-58-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring a biphenyl core with carboxylic acid and chloro-trifluoromethyl substituents, exhibits promising characteristics for various applications, particularly in the development of advanced materials and bioactive molecules.

The biphenyl moiety is a well-known scaffold in medicinal chemistry, often utilized for its ability to enhance molecular stability and bioavailability. The presence of a carboxylic acid group at the 2-position of the biphenyl ring introduces a polar functionality, which can be exploited for interactions with biological targets. Furthermore, the chloro and trifluoromethyl groups at the 4 and 4'-positions respectively, add electronic and steric effects that can modulate the compound's reactivity and binding affinity.

Recent research has highlighted the potential of this compound in the design of novel therapeutic agents. The combination of electron-withdrawing groups such as the trifluoromethyl moiety and electron-donating groups like the carboxylic acid can create a molecule with balanced lipophilicity and polarity, making it an attractive candidate for drug development. Studies have demonstrated that such structural features can improve metabolic stability and reduce susceptibility to enzymatic degradation, thereby enhancing the compound's pharmacokinetic profile.

In materials science, [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)- has shown promise as a building block for advanced polymers and liquid crystals. The rigid biphenyl core provides structural integrity, while the functional groups allow for tailored interactions with other molecular components. This has led to investigations into its use as an intermediate in the synthesis of high-performance materials with applications in electronics, optoelectronics, and coatings.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro and trifluoromethyl groups necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to these complex molecules, making them more accessible for industrial applications.

One of the most compelling aspects of [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)- is its versatility in medicinal chemistry. Researchers have explored its potential as a lead compound for various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural motifs present in this molecule allow for diverse modifications, enabling the creation of libraries of derivatives with tailored biological activities.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the behavior of [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)- both in isolation and within complex biological systems. These simulations help guide synthetic efforts by providing insights into molecular interactions and potential binding modes.

In conclusion, [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4-CHLORO-4'-(TRIFLUOROMETHYL)- (CAS No. 537713-58-9) represents a fascinating example of how structural complexity can lead to functional diversity. Its applications span across pharmaceuticals and advanced materials, driven by its unique combination of electronic and steric properties. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is likely to grow.